Cas no 846551-86-8 (1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)
846551-86-8 structure
Product Name:1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
CAS No:846551-86-8
MF:C12H15NO3
MW:221.252403497696
CID:2120624
Update Time:2023-08-04
1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-cyclohexyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
- XWRXRROAIDLLKW-UHFFFAOYSA-N
- 1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid,1-cyclohexyl-1,6-dihydro-6-oxo-
- 3-Pyridinecarboxylic acid, 1-cyclohexyl-1,6-dihydro-6-oxo-
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- Inchi: 1S/C12H15NO3/c14-11-7-6-9(12(15)16)8-13(11)10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
- InChI Key: XWRXRROAIDLLKW-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 365
- Topological Polar Surface Area: 57.6
1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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